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Compound of Interest

Compound Name: 3-Ethyl-2,4,5-trimethylhexane

CAS No.: 61868-82-4

Cat. No.: B14544015

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectroscopic data

for the branched alkane, 3-Ethyl-2,4,5-trimethylhexane. Due to the absence of readily

available experimental spectra for this specific compound, this document focuses on predicted

spectroscopic characteristics based on established principles of Nuclear Magnetic Resonance

(NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy for similar

branched alkanes. Detailed, generalized experimental protocols for obtaining such data are

also provided.

Predicted Spectroscopic Data
The following tables summarize the anticipated quantitative data for 3-Ethyl-2,4,5-
trimethylhexane (C₁₁H₂₄, Molecular Weight: 156.31 g/mol ).[1][2] These predictions are

derived from typical values for similar branched alkane structures.

Table 1: Predicted ¹H NMR Spectroscopic Data
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Protons
Predicted Chemical Shift
(δ, ppm)

Predicted Multiplicity

-CH₃ (primary) 0.7 - 1.3 Doublet, Triplet

-CH₂- (secondary) 1.2 - 1.6 Multiplet

-CH- (tertiary) 1.4 - 1.8 Multiplet

Protons in alkanes generally resonate in the upfield region of the spectrum (0.5 - 2.0 ppm). The

precise chemical shift is dependent on the substitution pattern.[3]

Table 2: Predicted ¹³C NMR Spectroscopic Data
Carbon Type Predicted Chemical Shift (δ, ppm)

Primary (-CH₃) 10 - 20

Secondary (-CH₂-) 20 - 40

Tertiary (-CH-) 30 - 50

The ¹³C NMR spectrum of a related branched alkane, 3-methylhexane, shows all signals in the

upfield region (δ ≈ 8–40 ppm), which is characteristic of saturated aliphatic carbons.[4]

Table 3: Predicted Mass Spectrometry Data (Electron
Ionization)
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m/z Interpretation Relative Abundance

156 Molecular Ion (M⁺) Low to absent

141 [M-CH₃]⁺ Moderate

127 [M-C₂H₅]⁺ High

113 [M-C₃H₇]⁺ High

57 Butyl cation ([C₄H₉]⁺) High (often base peak)

43 Propyl cation ([C₃H₇]⁺) High

29 Ethyl cation ([C₂H₅]⁺) Moderate

Highly branched alkanes generally show a greater tendency toward fragmentation, resulting in

a weak or absent molecular ion peak.[5] Fragmentation of C-C bonds is common, and the

positive charge typically resides on the smaller, more stable carbocation fragment.[5][6]

Branched alkanes preferentially fragment at the points of branching due to the increased

stability of tertiary and secondary carbocations.[6]

Table 4: Predicted Infrared (IR) Spectroscopy Data
Wavenumber (cm⁻¹) Vibration Type Intensity

2850 - 3000 C-H stretch Strong

1450 - 1470 C-H bend (scissoring) Medium

1370 - 1385 C-H rock (methyl) Medium

The IR spectra of simple alkanes are characterized by absorptions due to C–H stretching and

bending.[7][8] C–C stretching and bending bands are typically too weak or of too low a

frequency to be detected.[7]

Experimental Protocols
The following are detailed, generalized methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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1. Sample Preparation:

Dissolve approximately 5-25 mg of the alkane sample in a suitable deuterated solvent (e.g.,

CDCl₃).[9]

The optimal sample volume for most NMR spectrometers is around 0.55-0.7 mL.[9]

Ensure the NMR tube is clean and free of any contaminants.[9]

For high-quality spectra, especially for ¹³C NMR which is less sensitive, a more concentrated

solution may be necessary.[9]

2. Data Acquisition:

The prepared NMR tube is placed into the spectrometer's magnet.

For ¹H NMR, a standard pulse sequence is used to acquire the free induction decay (FID).

For ¹³C NMR, proton decoupling is typically employed to simplify the spectrum and enhance

signal-to-noise.

Two-dimensional NMR experiments like COSY and HSQC can be performed to aid in the

structural elucidation of complex branched alkanes.[3]

3. Data Processing:

The acquired FID is Fourier transformed to generate the NMR spectrum.

The spectrum is then phased, baseline corrected, and referenced. Tetramethylsilane (TMS)

is commonly used as an internal standard with a chemical shift of 0.0 ppm.[4]

Mass Spectrometry (MS)
1. Sample Introduction:

The sample can be introduced directly into the ion source or, for complex mixtures, via a gas

chromatograph (GC-MS).[10]

2. Ionization:
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Electron Ionization (EI) is a common method for alkanes. The sample molecules are

bombarded with a high-energy electron beam, causing the loss of an electron to form a

radical cation (molecular ion).[10]

3. Mass Analysis:

The resulting ions (molecular ion and fragment ions) are accelerated and separated based

on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or a magnetic

sector).[5][10]

4. Detection:

An electron multiplier or similar detector measures the abundance of each ion. The resulting

data is presented as a mass spectrum, which is a plot of relative ion abundance versus m/z.

[5] The most intense ion is assigned a relative abundance of 100% and is called the base

peak.[5]

Infrared (IR) Spectroscopy
1. Sample Preparation:

For a liquid sample like 3-Ethyl-2,4,5-trimethylhexane, a thin film can be prepared by

placing a drop of the liquid between two salt plates (e.g., KBr or NaCl).

Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, where a small

amount of the sample is placed directly on the ATR crystal.

2. Data Acquisition:

The prepared sample is placed in the path of an infrared beam.

The instrument, typically a Fourier Transform Infrared (FTIR) spectrometer, measures the

absorption of infrared radiation at different frequencies (wavenumbers).[11]

3. Data Processing:

The resulting interferogram is Fourier transformed to produce the IR spectrum, which plots

transmittance or absorbance versus wavenumber (in cm⁻¹).
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Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates the logical workflow for the spectroscopic analysis of an

organic compound such as 3-Ethyl-2,4,5-trimethylhexane.
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Caption: Workflow for the spectroscopic analysis and structural confirmation of an organic

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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